Methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate
Description
“Methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate” is a chemical compound with the IUPAC name 1-methyl-5-(oxiran-2-yl)-1H-pyrazole . It has a molecular weight of 124.14 . The compound is stored at temperatures below -10°C and is available in liquid form .
Synthesis Analysis
The synthesis of pyrazole compounds, such as “Methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate”, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
The molecular structure of “Methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate” comprises two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . The InChI code for this compound is 1S/C6H8N2O/c1-8-5(2-3-7-8)6-4-9-6/h2-3,6H,4H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate” is a liquid at room temperature . It has a molecular weight of 124.14 . The compound is stored at temperatures below -10°C .Safety And Hazards
The safety information for “Methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate” includes several hazard statements such as H302, H312, H315, H319, H332, H335, H341 . Precautionary measures include P201, P202, P261, P264, P270, P271, P280, P281, P301+P312, P302+P352, P304+P340, P305+P351+P338, P308+P313, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-10-7(6-4-13-6)5(3-9-10)8(11)12-2/h3,6H,4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRTQXCRIRSQBKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C(=O)OC)C2CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-methyl-5-(oxiran-2-yl)pyrazole-4-carboxylate | |
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